Cas no 2228470-65-1 (2-hydroxy-3,3,4-trimethylhexanoic acid)

• Product Name: 2-hydroxy-3,3,4-trimethylhexanoic acid
• CAS No: 2228470-65-1
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 5993477
• PubChem ID: 165616595
• Update Time: 2025-05-21

2-hydroxy-3,3,4-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,3,4-trimethylhexanoic acid
• 2228470-65-1
• EN300-1818908

• Inchi： 1S/C9H18O3/c1-5-6(2)9(3,4)7(10)8(11)12/h6-7,10H,5H2,1-4H3,(H,11,12)
• InChI Key： AIFTYPCMXNJIJC-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C(C)CC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-3,3,4-trimethylhexanoic acid

Comprehensive Guide to 2-hydroxy-3,3,4-trimethylhexanoic acid (CAS No. 2228470-65-1): Properties, Applications, and Market Insights

2-hydroxy-3,3,4-trimethylhexanoic acid (CAS No. 2228470-65-1) is a branched-chain hydroxy acid with significant relevance in pharmaceutical and specialty chemical industries. This compound, characterized by its unique hydroxyl group and trimethylhexanoic acid backbone, has garnered attention for its versatile applications. Researchers and industry professionals frequently search for terms like "2-hydroxy-3,3,4-trimethylhexanoic acid uses", "CAS 2228470-65-1 properties", and "trimethylhexanoic acid derivatives", reflecting its growing importance in synthetic chemistry.

The molecular structure of 2-hydroxy-3,3,4-trimethylhexanoic acid contributes to its distinct physicochemical properties. With a molecular formula of C₉H₁₈O₃, this compound exhibits moderate solubility in polar solvents, making it suitable for formulations requiring controlled release. Its hydroxy acid functionality enables chelation and pH buffering, which are critical in cosmetic and dermatological applications. Recent studies highlight its potential as a skin-conditioning agent, aligning with the rising demand for sustainable personal care ingredients.

In pharmaceutical research, 2-hydroxy-3,3,4-trimethylhexanoic acid serves as a key intermediate for synthesizing bioactive molecules. Its branched alkyl chain enhances lipid solubility, improving drug delivery efficiency—a topic frequently explored in queries like "hydroxy-trimethylhexanoic acid drug formulation". The compound’s stability under physiological conditions further supports its use in prodrug development, particularly for targeted therapies addressing metabolic disorders.

The industrial applications of CAS 2228470-65-1 extend to polymer science, where it acts as a monomer for biodegradable polyesters. Its sterically hindered structure reduces crystallinity, yielding polymers with tailored mechanical properties. This aligns with the global shift toward green materials, a trending topic in sustainability forums. Manufacturers increasingly seek trimethylhexanoic acid-based polymers for packaging and medical devices, driven by regulatory pressures and consumer preferences.

Market analyses indicate steady growth for 2-hydroxy-3,3,4-trimethylhexanoic acid, fueled by R&D investments in Europe and North America. Suppliers emphasize high-purity grades (>98%) to meet stringent industry standards, as reflected in search trends like "CAS 2228470-65-1 suppliers" and "hydroxy acid technical specifications". Regulatory compliance, particularly under REACH and FDA guidelines, remains a critical consideration for buyers navigating international trade.

Emerging studies explore the compound’s role in flavor and fragrance formulations, leveraging its mild, fruity odor profile. This niche application responds to the clean-label movement, with queries such as "natural-derived hydroxy acids in perfumery" gaining traction. Synergies with terpenes and esters position 2-hydroxy-3,3,4-trimethylhexanoic acid as a versatile ingredient for premium consumer goods.

From a synthetic perspective, optimizing the production of 2228470-65-1 involves catalytic oxidation or enzymatic resolution—topics frequently discussed in patent literature. Advances in biocatalysis have improved yield and enantioselectivity, addressing cost challenges associated with traditional methods. Researchers actively investigate continuous flow processes to enhance scalability, a hotspot in chemical engineering forums.

In conclusion, 2-hydroxy-3,3,4-trimethylhexanoic acid (CAS No. 2228470-65-1) represents a multifaceted compound with expanding applications across healthcare, materials science, and consumer products. Its alignment with trends like sustainable chemistry and precision medicine ensures enduring relevance. For detailed technical data or procurement inquiries, consult certified suppliers adhering to Good Manufacturing Practices (GMP).